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Compound of Interest

Compound Name: Gsk583

Cat. No.: B15603638

For researchers, scientists, and drug development professionals, the proper handling and
disposal of potent chemical compounds like Gsk583 are paramount to ensuring laboratory
safety and environmental protection. This guide provides a comprehensive overview of the
essential procedures for the safe disposal of Gsk583, a highly potent and selective RIP2
kinase inhibitor. Adherence to these guidelines is critical for minimizing risks and maintaining
regulatory compliance.

l. Understanding Gsk583: Key Chemical and Safety
Data

Gsk583 is a small molecule inhibitor of RIP2 kinase, a crucial component of the NOD1 and
NOD?2 signaling pathways involved in innate immunity.[1][2][3] Its potent activity necessitates
careful handling and disposal as a hazardous chemical waste. Below is a summary of its key
chemical properties:
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Property Value

6-[(1,1-dimethylethyl)sulfonyl]-N-(5-fluoro-1H-

indazol-3-yl)-4-quinolinamine[2]

Chemical Name

CAS Number 1346547-00-9[2][4][5]
Molecular Formula C20H19sFN402S[2][5]
Molecular Weight 398.45 g/mol [5][6]
Appearance Crystalline solid[2]

Soluble in DMSO (= 2.5 mg/mL) and DMF (~30

Solubilit
Y mg/mL).[2][4] Insoluble in water.[6]

Store at +4°C for short-term and -20°C to -80°C
Storage )
for long-term storage of stock solutions.[4][5]

Il. Personal Protective Equipment (PPE) and Safe
Handling

Before initiating any disposal procedures, it is imperative to be equipped with the appropriate
personal protective equipment to prevent accidental exposure through inhalation, ingestion, or
skin contact.

e Gloves: Always wear chemical-resistant gloves.
o Eye Protection: Use safety glasses with side shields or chemical safety goggles.
o Lab Coat: A standard laboratory coat is required to protect against splashes.

o Respiratory Protection: When handling the solid compound outside of a certified chemical
fume hood, a NIOSH-approved respirator is recommended to prevent inhalation of dust
particles.

All handling of Gsk583, including weighing and solution preparation, should ideally be
conducted within a certified chemical fume hood to minimize the risk of aerosol generation and
inhalation.
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lll. Step-by-Step Gsk583 Disposal Procedures

Gsk583 and any materials contaminated with it must be treated as hazardous chemical waste.
Do not dispose of Gsk583 in the regular trash or down the drain.

Step 1: Waste Segregation Proper segregation of waste is the first and most critical step. All
waste streams containing Gsk583 must be kept separate from other laboratory waste.

¢ Solid Waste: This includes unused or expired Gsk583 powder, contaminated weighing
paper, pipette tips, gloves, and any other disposable labware that has come into contact with
the compound.

e Liquid Waste: This category includes any remaining solutions of Gsk583 in solvents like
DMSO or DMF, as well as any solvent used to rinse contaminated glassware.

o Sharps Waste: Needles, syringes, or any other sharp objects contaminated with Gsk583
must be disposed of in a designated, puncture-resistant sharps container for hazardous
chemical waste.

Step 2: Containerization Use appropriate, clearly labeled containers for each waste stream.
» Solid Waste Container: Use a sealable, chemical-resistant plastic or glass container.

o Liquid Waste Container: Use a sealable, leak-proof, and shatter-resistant container. Ensure
the container material is compatible with the solvents used.

o Sharps Container: Use a designated, puncture-resistant sharps container.

Step 3: Labeling All waste containers must be clearly and accurately labeled. The label should
include:

The words "Hazardous Waste"

The full chemical name: "Gsk583" and its CAS Number:; 1346547-00-9

A list of all chemical constituents, including solvents and their approximate concentrations.

The date of waste accumulation.
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Step 4: Storage Store the sealed and labeled hazardous waste containers in a designated,
secure satellite accumulation area within the laboratory. Ensure that incompatible waste types
are segregated to prevent any chemical reactions.

Step 5: Disposal Arrange for the collection and disposal of the hazardous waste through your
institution's Environmental Health and Safety (EHS) office or a licensed hazardous material
disposal company. Follow all federal, state, and local regulations for hazardous waste disposal.

IV. Experimental Workflow and Signaling Pathway
Experimental Workflow for Gsk583 Disposal

The following diagram illustrates the logical workflow for the proper disposal of Gsk583 and
associated contaminated materials.
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Workflow for the safe disposal of Gsk583.

Gsk583 Signaling Pathway
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Gskb583 is a potent inhibitor of RIPK2 (Receptor-Interacting Protein Kinase 2).[6] RIPK2 is a
key downstream signaling molecule in the pathway activated by the pattern recognition
receptors NOD1 and NODZ2.[1][3] By inhibiting RIPK2, Gsk583 effectively blocks the activation
of downstream signaling cascades, such as NF-kB and MAPK pathways, which are responsible
for the production of pro-inflammatory cytokines.[1][3]

Upstream Activation

Bacterial PGN
(e.g., MDP, DAP)

Core Signaling

NOD1 / NOD2 Gsk583

bcruits inhibits

activates

am Effects

NF-kB & MAPK
Activation

Pro-inflammatory
Cytokine Production
(e.g., TNF-q, IL-6)

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b15603638?utm_src=pdf-body
https://www.selleckchem.com/products/gsk583.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC12095162/
https://www.frontiersin.org/journals/pharmacology/articles/10.3389/fphar.2023.1192970/full
https://www.benchchem.com/product/b15603638?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC12095162/
https://www.frontiersin.org/journals/pharmacology/articles/10.3389/fphar.2023.1192970/full
https://www.benchchem.com/product/b15603638?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15603638?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Gsk583 inhibits the NOD1/NOD2 signaling pathway.

By adhering to these detailed procedures, laboratory professionals can ensure the safe
handling and disposal of Gsk583, thereby protecting themselves, their colleagues, and the
environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b15603638?utm_src=pdf-body
https://www.benchchem.com/product/b15603638?utm_src=pdf-body
https://www.benchchem.com/product/b15603638?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC12095162/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12095162/
https://www.caymanchem.com/product/19739
https://www.frontiersin.org/journals/pharmacology/articles/10.3389/fphar.2023.1192970/full
https://www.medchemexpress.com/GSK583.html
https://www.tocris.com/products/gsk-583_6480
https://www.selleckchem.com/products/gsk583.html
https://www.benchchem.com/product/b15603638#gsk583-proper-disposal-procedures
https://www.benchchem.com/product/b15603638#gsk583-proper-disposal-procedures
https://www.benchchem.com/product/b15603638#gsk583-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15603638?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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